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Compound of Interest

Compound Name: Diphenylacetic Acid

Cat. No.: B15547606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Diphenylacetic acid (CAS No: 117-34-0). The information is curated for professionals in

research and development, offering quantitative data, detailed experimental methodologies,

and logical workflows to aid in its application and analysis.

Core Physical and Chemical Properties
Diphenylacetic acid, also known as 2,2-diphenylacetic acid, is a white to off-white crystalline

solid.[1] It is a monocarboxylic acid in which the methyl hydrogens of acetic acid are replaced

by two phenyl groups.[2][3] This structure contributes to its characteristic physical and chemical

behaviors.

Quantitative Data Summary
The following table summarizes the key physical properties of Diphenylacetic acid, compiled

from various sources for easy comparison.
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Property Value Source(s)

Molecular Formula C₁₄H₁₂O₂ [4][5][6]

Molecular Weight 212.24 g/mol [3][5]

Melting Point 142 - 149 °C [1][2][5][6][7][8][9][10][11][12]

Boiling Point 195 °C at 25 mmHg [1][2][4][8][9][11]

285 °C (at atmospheric

pressure)
[7]

Water Solubility 0.13 g/L (Slightly soluble) [2][3][4][11]

pKa 3.81 - 3.94 (at 25 °C) [2][3][7][11]

Density 1.257 - 1.258 g/cm³ [7][11][13]

Appearance
White to creamy-white

crystalline powder
[1][2][3][6][7][11][13]

LogP 2.90310 - 3.17 [1][3][13][14]

Vapor Pressure
0.00135 - 0.0014 mmHg (at 25

°C)
[1][7]

Experimental Protocols
Detailed methodologies for determining the key physical properties of Diphenylacetic acid are

outlined below. These protocols are based on standard laboratory practices.

1. Determination of Melting Point via Capillary Method

This protocol describes the determination of the melting point range of Diphenylacetic acid
using a standard melting point apparatus.[15][16][17]

Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, mortar and pestle,

thermometer.

Procedure:
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A small sample of Diphenylacetic acid is finely ground using a mortar and pestle.[15]

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to approximately 15-20°C below the expected melting point.

[15][16]

The heating rate is then reduced to 1-2°C per minute.[16]

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the entire sample becomes liquid (completion of melting) are recorded as the

melting point range.[15][16]

2. Determination of Solubility

This protocol outlines a method for determining the aqueous solubility of Diphenylacetic acid.

Apparatus: Analytical balance, volumetric flasks, magnetic stirrer and stir bars, filtration

apparatus (e.g., syringe filters), UV-Vis spectrophotometer or HPLC.

Procedure:

An excess amount of Diphenylacetic acid is added to a known volume of deionized water

in a flask.

The mixture is stirred vigorously at a constant temperature (e.g., 25°C) for a sufficient time

(typically 24-48 hours) to ensure equilibrium is reached.[18]

The saturated solution is allowed to settle, and a sample is withdrawn and filtered to

remove any undissolved solid.

The concentration of the dissolved Diphenylacetic acid in the filtrate is determined using

a suitable analytical method, such as UV-Vis spectroscopy or HPLC, against a standard

calibration curve.[18]

3. Determination of pKa via Potentiometric Titration
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This protocol describes the determination of the acid dissociation constant (pKa) of

Diphenylacetic acid using potentiometric titration.[19][20]

Apparatus: pH meter with a calibrated electrode, burette, beaker, magnetic stirrer and stir

bar.

Reagents: Standardized solution of a strong base (e.g., 0.1 M NaOH), a solution of

Diphenylacetic acid of known concentration in a suitable solvent (e.g., water or a

water/alcohol mixture).

Procedure:

A known volume of the Diphenylacetic acid solution is placed in a beaker.

The pH electrode is immersed in the solution, and the initial pH is recorded.

The standardized base solution is added in small, known increments from the burette.

After each addition, the solution is stirred, and the pH is recorded once the reading

stabilizes.

The titration is continued past the equivalence point.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point (the point where half of

the acid has been neutralized).[20]

Mandatory Visualizations
Experimental Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of Diphenylacetic acid.
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Caption: Workflow for determining the physical properties of Diphenylacetic acid.

Logical Relationship of Key Physical Properties

The diagram below illustrates the logical relationship and influence between the fundamental

properties of Diphenylacetic acid.
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Caption: Interrelation of Diphenylacetic acid's physical properties.
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Spectral Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural

elucidation of Diphenylacetic acid.

¹H NMR: The proton NMR spectrum of Diphenylacetic acid would be expected to show a

singlet for the methine proton (CH) and multiplets for the aromatic protons of the two phenyl

groups.[21][22]

¹³C NMR: The carbon-13 NMR spectrum would show distinct signals for the carboxylic acid

carbon, the methine carbon, and the different carbons of the phenyl rings.[21][23]

For detailed spectral data and assignments, it is recommended to consult spectral databases

such as the Biological Magnetic Resonance Data Bank (BMRB).[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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